Cas no 701213-36-7 (Temsavir)

Temsavir (bms-626529) is an HIV-1 gp120 inhibitor that inhibits its binding to cd4+ T cells

Temsavir structure

Product Name:Temsavir

CAS No:701213-36-7

Molecular Formula:C₂₄H₂₃N₇O₄

Molecular Weight:473.48392

MDL:MFCD22665723

CID:1741292

PubChem ID:11317439

Temsavir Properties

Names and Identifiers

- 1-(4-benzoylpiperazin-1-yl)-2-[4-methoxy-7-(3-methyl-1,2,4-triazol-1-yl)-1H-pyrrolo[2,3-c]pyridin-3-yl]ethane-1,2-dione
- 1-benzoyl-4-[2-[4-methoxy-7-(3-methyl-1H-1,2,4-triazol-1-yl)-1H-pyrrolo[2,3-c]pyridin-3-yl]-1,2-dioxoethyl]-piperazine
- BMS-626529
- SureCN760768
- HY-15440
- CS-0938
- Piperazine, 1-benzoyl-4-[2-[4-methoxy-7-(3-methyl-1H-1,2,4-triazol-1-yl)-1H-pyrrolo[2,3-c]pyridin-3-yl]-1,2-dioxoethyl]-
- BMS626529
- AGN-PC-006NYV
- 1-(4-benzoyl-piperazin-1-yl)-2-[4-methoxy-7-(3-methyl-[1,2,4]triazol-1-yl)-1H-pyrrolo[2,3-c]pyridin-3-yl]-ethane-1,2-dione
- Piperazine,1-benzoyl-4-[2-[4-methoxy-7-(3-methyl-1H-1,2,4-triazol-1-yl)-1H-pyrrolo[2,3-c]pyridin-3-yl]-1,2-dioxoethyl]
- Temsavir
- D10734
- BDB21336
- Temsavir (BMS-626529)
- TemsavirBMS-626529?
- TEMSAVIR [MI]
- 1,2-Ethanedione, 1-(4-benzoyl-1-piperazinyl)-2-(4-methoxy-7-(3-methyl-1H-1,2,4-triazol-1-yl)-1H-pyrrolo(2,3-C)pyridin-3-yl)-
- MFCD22665723
- TEMSAVIR [WHO-DD]
- 1-(4-benzoylpiperazin-1-yl)-2-[4-methoxy-7-(3-methyl-1H-1,2,4-triazol-1-yl)-1H-pyrrolo[2,3-c]pyridin-3-yl]ethane-1,2-dione
- TEMSAVIR [USAN]
- NCGC00379018-02
- DTXCID80412965
- AS-35292
- TEMSAVIR [INN]
- SCHEMBL760768
- DB14675
- 701213-36-7
- BDBM50236759
- UNII-4B6J53W8N3
- CHEMBL3301620
- AKOS025396462
- 1-(4-benzoylpiperazin-1-yl)-2-(4-methoxy-7-(3-methyl-1H-1,2,4-triazol-1-yl)-1H-pyrrolo(2,3-c)pyridin-3-yl)-ethane-1,2-dione
- 4B6J53W8N3
- temsavirum
- 1-(4-benzoylpiperazin-1-yl)-2-(4-methoxy-7-(3-methyl-1H-1,2,4-triazol-1-yl)-1H-pyrrolo[2,3-c]pyridin-3-yl)-ethane-1,2-dione
- EX-A2034
- DTXSID20462146
- SB19162
- Piperazine, 1-benzoyl-4-((4-methoxy-7-(3-methyl-1H-1,2,4-triazol-1-yl)-1H-pyrrolo(2,3-C)pyridin-3-yl)oxoacetyl)-
- 1-(4-benzoylpiperazin-1-yl)-2-[4-methoxy-7-(3-methyl-1,2,4-triazol-1-yl)pyrrolo[2,3-c]pyridin-3-yl]ethane-1,2-dione
- Temsavir (USAN/INN)
- s6625
- Temsavir (USAN)
- AC-30242
- BCP09613
- 1-(4-benzoylpiperazin-1-yl)-2-(4-methoxy-7-(3-methyl-1H-1,2,4-triazol-1-yl)-1H-pyrrolo[2,3-c]pyridin-3-yl)ethane-1,2-dione
- 83J
- DA-35014
- BRD-K97883416-001-01-4
- Q27259369
- 1-[4-(Benzenecarbonyl)piperazin-1-Yl]-2-[4-Methoxy-7-(3-Methyl-1h-1,2,4-Triazol-1-Yl)-1h-Pyrrolo[2,3-C]pyridin-3-Yl]ethane-1,2-Dione
- BMS 626529
- C21558
- TemsavirBMS-626529
- Temsavir [USAN:INN]
- +Expand
- MDL： MFCD22665723
- InChIKey： QRPZBKAMSFHVRW-UHFFFAOYSA-N
- Inchi： InChI=1S/C24H23N7O4/c1-15-27-14-31(28-15)22-20-19(18(35-2)13-26-22)17(12-25-20)21(32)24(34)30-10-8-29(9-11-30)23(33)16-6-4-3-5-7-16/h3-7,12-14,25H,8-11H2,1-2H3
- SMILES： O=C(N1CCN(C(C2=CC=CC=C2)=O)CC1)C(C3=CNC4=C3C(OC)=CN=C4N5C=NC(C)=N5)=O

Computed Properties

Exact Mass: 473.18100
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 11
Rotatable Bond Count: 7
Monoisotopic Mass: 473.18115224 g/mol
Heavy Atom Count: 35
Complexity: 799
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 1.7
Topological Polar Surface Area: 126Å²
Molecular Weight: 473.5

Experimental Properties

LogP: 1.50370
PSA: 126.31000

Temsavir Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00FCG8-1mg	BMS 626529	701213-36-7	98%	1mg	$6.00	2024-04-21
A2B Chem LLC	AH15176-1mg	BMS 626529	701213-36-7	98%	1mg	$6.00	2024-04-19
Aaron	AR00FCOK-100mg	BMS 626529	701213-36-7	98%	100mg	$102.00
abcr	AB479749-250 mg	Temsavir; .	701213-36-7		250MG	€1,003.80	2023-07-10
Ambeed	A128252-1mg	1-(4-Benzoylpiperazin-1-yl)-2-(4-methoxy-7-(3-methyl-1H-1,2,4-triazol-1-yl)-1H-pyrrolo[2,3-c]pyridin-3-yl)ethane-1,2-dione	701213-36-7	98%	1mg	$7.0	2024-05-30
Chemenu	CM294885-100mg	1-(4-Benzoylpiperazin-1-yl)-2-(4-methoxy-7-(3-methyl-1H-1,2,4-triazol-1-yl)-1H-pyrrolo[2,3-c]pyridin-3-yl)ethane-1,2-dione	701213-36-7	95%+	100mg	$809
ChemScence	CS-0938-5mg	Temsavir	701213-36-7	99.46%	5mg	$180.0	2022-04-26
DC Chemicals	DC7730-100 mg	Temsavir（BMS-626529）	701213-36-7	>98%	100mg	$700.0	2022-02-28
eNovation Chemicals LLC	Y0974300-1g	BMS-626529	701213-36-7	98%	1g	$2600	2022-09-11
MedChemExpress	HY-15440-10mM*1mLinDMSO	Temsavir	701213-36-7	99.46%	10mM*1mLinDMSO	￥2219	2022-05-18

Temsavir Synthesis

Temsavir Suppliers

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:701213-36-7)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

Shanghai Aladdin Biochemical Technology Co., Ltd

Audited Supplier

(CAS:701213-36-7)

MR./MRS.:A LA DING

Phone:

Email:anhua.mao@aladdin-e.com

Temsavir Related Literature

1. Multistep retrosynthesis combining a disconnection aware triple transformer loop with a route penalty score guided tree search

David Kreutter,Jean-Louis Reymond Chem. Sci. 2023 14 9959
2. Illuminating HIV gp120-ligand recognition through computationally-driven optimization of antibody-recruiting molecules

Christopher G. Parker,Markus K. Dahlgren,Ran N. Tao,Don T. Li,Eugene F. Douglass,Takuji Shoda,Navneet Jawanda,Krasimir A. Spasov,Sangil Lee,Nannan Zhou,Robert A. Domaoal,Richard E. Sutton,Karen S. Anderson,Mark Krystal,William L. Jorgensen,David A. Spiegel Chem. Sci. 2014 5 2311
3. Medicinal chemistry perspectives of 1,2,3,4-tetrahydroisoquinoline analogs – biological activities and SAR studies

Faheem,Banoth Karan Kumar,Kondapalli Venkata Gowri Chandra Sekhar,Subhash Chander,Selvaraj Kunjiappan,Sankaranarayanan Murugesan RSC Adv. 2021 11 12254
4. Chemical optimization of macrocyclic HIV-1 inactivators for improving potency and increasing the structural diversity at the triazole ring

Adel A. Rashad,Kriti Acharya,Ann Haftl,Rachna Aneja,Alexej Dick,Andrew P. Holmes,Irwin Chaiken Org. Biomol. Chem. 2017 15 7770
5. Chemical optimization of macrocyclic HIV-1 inactivators for improving potency and increasing the structural diversity at the triazole ring

Adel A. Rashad,Kriti Acharya,Ann Haftl,Rachna Aneja,Alexej Dick,Andrew P. Holmes,Irwin Chaiken Org. Biomol. Chem. 2017 15 7770
6. Recent developments in the synthesis of azaindoles from pyridine and pyrrole building blocks

Damoder Reddy Motati,Radhika Amaradhi,Thota Ganesh Org. Chem. Front. 2021 8 466

701213-36-7 (Temsavir) Related Products

Recommended suppliers

Amadis Chemical Company Limited

(CAS:701213-36-7)Temsavir

Purity:99%/99%/99%

Quantity:250mg/1g/5g

Price($):180.0/483.0/1691.0